2-ethyl-1-(4-nitrobenzyl)piperidine

• IUPAC Name: 2-ethyl-1-[(4-nitrophenyl)methyl]piperidine
• InChI: InChI=1S/C14H20N2O2/c1-2-13-5-3-4-10-15(13)11-12-6-8-14(9-7-12)16(17)18/h6-9,13H,2-5,10-11H2,1H3
• InChI Key: LXNRSMAZSSVNGS-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCCCN1CC2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C14H20N2O2
• Molecular Weight: 248.32 g/mol

Description

2-ethyl-1-(4-nitrobenzyl)piperidine, also known as ENBP, is a chemical compound with potential applications in scientific research. This compound is a piperidine derivative that has been synthesized and studied for its unique properties and potential uses in various fields of research. In

Mechanism of Action

The mechanism of action of 2-ethyl-1-(4-nitrobenzyl)piperidine is not fully understood, but it is believed to involve the binding of the compound to specific receptors or enzymes, leading to modulation of their activity. In the case of dopamine D2 receptors, 2-ethyl-1-(4-nitrobenzyl)piperidine has been shown to act as a partial agonist, meaning that it can activate the receptor to a certain extent but not fully. This may result in a more subtle and nuanced effect on the receptor than a full agonist or antagonist.
Biochemical and Physiological Effects:
2-ethyl-1-(4-nitrobenzyl)piperidine has been shown to have various biochemical and physiological effects in preclinical studies. For example, it has been shown to increase dopamine release in certain brain regions, which may have implications for the treatment of depression or other mood disorders. It has also been shown to have anti-inflammatory effects in vitro, which may have potential applications in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

2-ethyl-1-(4-nitrobenzyl)piperidine has several advantages as a research tool, including its high selectivity for certain receptors or enzymes, its ability to modulate their activity in a subtle and nuanced way, and its potential for use in a variety of fields such as neuroscience, pharmacology, and biochemistry. However, there are also limitations to its use, including its relatively complex synthesis method, its potential toxicity, and the need for further research to fully understand its mechanism of action and potential applications.

Future Directions

There are several potential future directions for research on 2-ethyl-1-(4-nitrobenzyl)piperidine. One area of interest is the development of more efficient and scalable synthesis methods that could make the compound more widely available for research purposes. Another area of interest is the exploration of its potential applications in the treatment of various diseases, such as depression, Alzheimer's disease, or Parkinson's disease. Additionally, further research is needed to fully understand the mechanism of action of 2-ethyl-1-(4-nitrobenzyl)piperidine and its potential interactions with other compounds or receptors in the body.

Synthesis Methods

2-ethyl-1-(4-nitrobenzyl)piperidine can be synthesized through a multi-step process that involves the reaction of 4-nitrobenzyl chloride with 2-ethylpiperidine in the presence of a base, followed by reduction of the resulting intermediate with a reducing agent such as sodium borohydride. The final product is obtained after purification by chromatography or recrystallization.

Scientific Research Applications

2-ethyl-1-(4-nitrobenzyl)piperidine has potential applications in scientific research due to its ability to selectively bind to certain receptors and modulate their activity. It has been studied as a potential ligand for the dopamine D2 receptor, which is involved in the regulation of mood, behavior, and cognition. 2-ethyl-1-(4-nitrobenzyl)piperidine has also been explored as a potential inhibitor of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine.